Cas no 139752-39-9 (Ethanone, 1-(3,4-dichlorophenyl)-, oxime, (E)-)

Ethanone, 1-(3,4-dichlorophenyl)-, oxime, (E)- structure
139752-39-9 structure
Product Name:Ethanone, 1-(3,4-dichlorophenyl)-, oxime, (E)-
CAS No:139752-39-9
MF:C8H7Cl2NO
MW:204.053280115128
CID:1279990
Update Time:2024-08-03

Ethanone, 1-(3,4-dichlorophenyl)-, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3,4-dichlorophenyl)-, oxime, (E)-
    • 1-(3,4-dichloro-phenyl)-ethanone oxime
    • Ethanone, 1-(3,4-dichlorophenyl)-, oxime, (E)- (9CI)
    • MDL: MFCD00084991
    • Inchi: 1S/C8H7Cl2NO/c1-5(11-12)6-2-3-7(9)8(10)4-6/h2-4,12H,1H3
    • InChI Key: LMETXBMWXOYVAN-UHFFFAOYSA-N
    • SMILES: C(=NO)(C1=CC=C(Cl)C(Cl)=C1)C

Computed Properties

  • Exact Mass: 202.99061
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 317.8±32.0 °C(Predicted)
  • PSA: 32.59
  • pka: 11.02±0.70(Predicted)
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